Cas no 38565-62-7 (1-Iodo-4-(perfluorooctyl)butane)

1-Iodo-4-(perfluorooctyl)butane is a fluorinated alkyl iodide compound characterized by its perfluorooctyl chain and terminal iodine functionality. This structure imparts unique properties, including high chemical stability, hydrophobicity, and oleophobicity, making it valuable in applications such as surface modification, fluoropolymer synthesis, and specialty surfactants. The iodine moiety provides a reactive site for further functionalization, enabling its use as a building block in organic and organofluorine chemistry. Its perfluorinated segment ensures thermal and chemical resistance, while the butane linker enhances solubility in organic solvents. This compound is particularly useful in research and industrial settings where tailored fluorocarbon derivatives are required for advanced material development.
1-Iodo-4-(perfluorooctyl)butane structure
38565-62-7 structure
Product Name:1-Iodo-4-(perfluorooctyl)butane
CAS No:38565-62-7
MF:C12H8F17I
MW:602.069255828857
MDL:MFCD16619641
CID:1490514
PubChem ID:15464413
Update Time:2025-06-08

1-Iodo-4-(perfluorooctyl)butane Chemical and Physical Properties

Names and Identifiers

    • Dodecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-12-iodo-
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-12-iodododecane
    • 38565-62-7
    • COCSOQXWZIWLBV-UHFFFAOYSA-N
    • NS00108821
    • STL555769
    • BBL101972
    • MS-20341
    • 1-Iodo-4-(perfluorooctyl)butane
    • DTXSID00573007
    • SCHEMBL1681713
    • AKOS016015440
    • MFCD16619641
    • 1-Iodo-4-(perfluorooctyl)butane 97%
    • C12H8F17I
    • MDL: MFCD16619641
    • Inchi: 1S/C12H8F17I/c13-5(14,3-1-2-4-30)6(15,16)7(17,18)8(19,20)9(21,22)10(23,24)11(25,26)12(27,28)29/h1-4H2
    • InChI Key: COCSOQXWZIWLBV-UHFFFAOYSA-N
    • SMILES: ICCCCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 601.93944
  • Monoisotopic Mass: 601.93993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1-Iodo-4-(perfluorooctyl)butane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I192135-1g
1-Iodo-4-(perfluorooctyl)butane
38565-62-7
1g
$ 390.00 2022-06-02
TRC
I192135-2.5g
1-Iodo-4-(perfluorooctyl)butane
38565-62-7
2.5g
$ 645.00 2022-06-02
TRC
I192135-6.25g
1-Iodo-4-(perfluorooctyl)butane
38565-62-7
6.25g
$ 1290.00 2022-06-02
abcr
AB546583-1 g
1-Iodo-4-(perfluorooctyl)butane; .
38565-62-7
1g
€152.20 2023-04-13
abcr
AB546583-5 g
1-Iodo-4-(perfluorooctyl)butane; .
38565-62-7
5g
€389.20 2023-04-13
abcr
AB546583-25 g
1-Iodo-4-(perfluorooctyl)butane; .
38565-62-7
25g
€1,090.50 2023-04-13
Chemenu
CM560641-1g
1-Iodo-4-(perfluorooctyl)butane
38565-62-7 95%+
1g
$210 2023-02-02
Key Organics Ltd
MS-20341-5g
1-Iodo-4-(perfluorooctyl)butane
38565-62-7 >95%
5g
£234.00 2025-02-08
Key Organics Ltd
MS-20341-25g
1-Iodo-4-(perfluorooctyl)butane
38565-62-7 >95%
25g
£715.00 2025-02-08
abcr
AB546583-1g
1-Iodo-4-(perfluorooctyl)butane; .
38565-62-7
1g
€196.50 2025-02-20
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